Cas no 890619-09-7 (N-benzyl-5-methyl-3-phenyl-6-(prop-2-en-1-yl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-benzyl-5-methyl-3-phenyl-6-(prop-2-en-1-yl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 890619-09-7
• MF: C₂₃H₂₂N₄
• MW: 354.447584629059
• CID: 6430447
• PubChem ID: 16450058
• Update Time: 2025-05-21

N-benzyl-5-methyl-3-phenyl-6-(prop-2-en-1-yl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-methyl-3-phenyl-6-(prop-2-en-1-yl)pyrazolo1,5-apyrimidin-7-amine
• 6-allyl-N-benzyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• N-benzyl-5-methyl-3-phenyl-6-(prop-2-en-1-yl)pyrazolo[1,5-a]pyrimidin-7-amine
• F3250-0514
• N-benzyl-5-methyl-3-phenyl-6-prop-2-enylpyrazolo[1,5-a]pyrimidin-7-amine
• AKOS002254493
• 890619-09-7
• Z436072872

• Inchi： 1S/C23H22N4/c1-3-10-20-17(2)26-23-21(19-13-8-5-9-14-19)16-25-27(23)22(20)24-15-18-11-6-4-7-12-18/h3-9,11-14,16,24H,1,10,15H2,2H3
• InChI Key： AKOKVJMSSFGLMR-UHFFFAOYSA-N
• SMILES： N12C(=C(C3C=CC=CC=3)C=N1)N=C(C)C(CC=C)=C2NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 354.18444672g/mol
• Monoisotopic Mass: 354.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 42.2Ų

Additional information on N-benzyl-5-methyl-3-phenyl-6-(prop-2-en-1-yl)pyrazolo1,5-apyrimidin-7-amine

N-Benzyl-5-Methyl-3-Phenyl-6-(Prop-2-en-1-yl)Pyrazolo[1,5-a]Pyrimidin-7-Amine: A Comprehensive Overview

The compound with CAS No 890619-09-7, known as N-benzyl-5-methyl-3-phenyl-6-(prop-2-en-1-yl)pyrazolo[1,5-a]pyrimidin-7-amine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which have garnered considerable attention due to their unique structural properties and bioactivity profiles.

Pyrazolo[1,5-a]pyrimidine is a heterocyclic aromatic system characterized by its fused pyrazole and pyrimidine rings. The substitution pattern of this compound plays a crucial role in determining its chemical reactivity and biological activity. In the case of N-benzyl-5-methyl..., the presence of a benzyl group at the nitrogen atom introduces steric hindrance and enhances lipophilicity, which are critical factors for drug delivery and bioavailability.

The 5-methyl substituent further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets such as enzymes or receptors. Additionally, the 3-phenyl group contributes to the aromaticity and planarity of the molecule, which are essential for π–π stacking interactions in biological systems.

One of the most intriguing features of this compound is the propenyl group at position 6. This substituent introduces unsaturation into the molecule, potentially enabling conjugation effects that could enhance electronic communication across the molecule. Recent studies have shown that such unsaturated systems can serve as platforms for radical-based reactions or act as scaffolds for further functionalization in drug design.

From a synthetic perspective, N-benzyl... can be synthesized via a multi-step process involving nucleophilic aromatic substitution, coupling reactions, and hydrogenation steps. The synthesis pathway is highly optimized to ensure high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

Recent research has highlighted the potential of N-benzyl... as a lead compound in anticancer drug development. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, its selectivity towards cancer cells over normal cells has been reported in vitro and in vivo models.

In addition to its therapeutic applications, N-benzyl... has shown promise in materials science as a building block for constructing advanced functional materials. Its rigid aromatic framework makes it an ideal candidate for applications in organic electronics, where π-conjugated systems are essential for charge transport properties.

From an environmental standpoint, studies on the eco-toxicological profile of N-benzyl... have revealed moderate biodegradability under aerobic conditions. However, further research is required to assess its long-term persistence in different environmental compartments and its potential impact on aquatic ecosystems.

In conclusion, N-benzyl... represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and promising bioactivity profiles make it a valuable asset in both therapeutic development and materials science research.